![molecular formula C23H23N5OS B3014279 N-(4-ethylphenyl)-1-(pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxamide CAS No. 1112384-21-0](/img/structure/B3014279.png)
N-(4-ethylphenyl)-1-(pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl)piperidine-4-carboxamide
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Overview
Description
The compound seems to be a derivative of tetrahydrobenzo[4′,5′]thieno[3′,2′:5,6]pyrido[4,3-d]pyrimidine . These types of compounds have been synthesized and evaluated for their antiproliferative activities .
Synthesis Analysis
Tetrahydrobenzo[4′,5′]thieno[3′,2′:5,6]pyrido[4,3-d]pyrimidine derivatives have been synthesized and evaluated for their antiproliferative activities . The preliminary structure-activity relationships showed that the introduction of tetrahydrobenzothieno as well as Schiff base units were favorable for the antiproliferative activity .Molecular Structure Analysis
The molecular structure of similar compounds has been studied . For instance, Benzo[4,5]thieno[2,3-b]pyridine (BTP) was newly developed as an electron-deficient moiety for high triplet energy materials .Chemical Reactions Analysis
The chemical reactions of similar compounds have been analyzed . For instance, BTP derivatives were synthesized as high triplet energy bipolar host materials .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed . For instance, BTP derivatives were effective as the host materials for green and blue phosphorescent organic light-emitting diodes .Scientific Research Applications
Kinase Inhibition for Cancer Therapy
This compound has been identified as a potential inhibitor of CLK1 and DYRK1A kinases . These kinases are implicated in the regulation of various cellular processes, including cell cycle progression and apoptosis. Inhibitors targeting these kinases can be used in cancer therapy to induce cell death in tumor cells or to halt their proliferation.
Optoelectronic Materials
Compounds with thieno[3,2-d]pyrimidin cores are known to possess optoelectronic properties . This compound could be used in the development of novel small-molecule optoelectronic materials, which are crucial for organic light-emitting diodes (OLEDs) and other electronic devices that require organic semiconductors.
High Triplet Energy Materials
The thieno[3,2-d]pyrimidin core is associated with high triplet energy, which is valuable in the creation of materials for phosphorescent organic light-emitting diodes (PhOLEDs) . This compound could be synthesized as a host material for green and blue PhOLEDs, contributing to the advancement of display technology.
Mechanism of Action
Target of Action
Compounds with similar structures, such as thieno[2,3-d]pyrimidin-4(3h)-ones, have been shown to have significant antimycobacterial activity againstMycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG . These bacteria are the causative agents of tuberculosis, suggesting that the compound may target proteins or enzymes essential for their survival and proliferation.
Mode of Action
Based on its structural similarity to other thieno[2,3-d]pyrimidin-4(3h)-ones, it can be hypothesized that it may interfere with the biological processes of the target bacteria, leading to their death or inhibition of growth .
Biochemical Pathways
Given its potential antimycobacterial activity, it may disrupt essential biochemical pathways in mycobacterium species, such as cell wall synthesis, protein synthesis, or dna replication .
Result of Action
Based on its potential antimycobacterial activity, it can be inferred that the compound may lead to the death or growth inhibition of mycobacterium species .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(4-ethylphenyl)-1-(8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5OS/c1-2-15-5-7-17(8-6-15)27-22(29)16-9-12-28(13-10-16)21-20-19(25-14-26-21)18-4-3-11-24-23(18)30-20/h3-8,11,14,16H,2,9-10,12-13H2,1H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIPDOOVOGBODJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C3=NC=NC4=C3SC5=C4C=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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